2-[(2-aminoethyl)(methyl)amino]-N-(7-methoxyquinolin-6-yl)thieno[3,2-d]pyrimidine-7-carboxamide

• Molecular Formula: C20H20N6O2S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-[2-aminoethyl(methyl)amino]-N-(7-methoxyquinolin-6-yl)thieno[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H20N6O2S/c1-26(7-5-21)20-23-10-17-18(25-20)13(11-29-17)19(27)24-15-8-12-4-3-6-22-14(12)9-16(15)28-2/h3-4,6,8-11H,5,7,21H2,1-2H3,(H,24,27)
• InChI Key: BUJSZRICYLPWCM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)C1=NC=C2C(=N1)C(=CS2)C(=O)NC3=C(C=C4C(=C3)C=CC=N4)OC

Description

The compound “WO2012007375C7” is a small molecular drug with a molecular weight of 408.5. It is known for its potential therapeutic applications and is currently under investigation for various medical uses .

Preparation Methods

The preparation of “WO2012007375C7” involves several synthetic routes and reaction conditions. The specific methods for its synthesis are detailed in patent documents and scientific literature. Industrial production methods typically involve multi-step synthesis processes, including the use of specific reagents and catalysts to achieve the desired chemical structure .

Chemical Reactions Analysis

“WO2012007375C7” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

“WO2012007375C7” has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology and medicine, it is investigated for its potential therapeutic effects, including its use as an antimicrobial and anticancer agent. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of “WO2012007375C7” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological responses. The specific pathways involved depend on the therapeutic application being investigated .

Comparison with Similar Compounds

“WO2012007375C7” can be compared with other similar compounds based on its chemical structure and biological activity. Similar compounds include those with comparable molecular weights and therapeutic applications. The uniqueness of “WO2012007375C7” lies in its specific molecular interactions and the pathways it targets .

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